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Compound of Interest

Compound Name: Amygdalin

Cat. No.: B1666031

This guide provides essential safety protocols and logistical information for researchers,
scientists, and drug development professionals handling amygdalin. Adherence to these
procedures is critical for ensuring a safe laboratory environment and minimizing exposure risks.

Hazard Identification and Classification

Amygdalin, also known as Laetrile or Vitamin B-17, is a cyanogenic glycoside found in the pits
of various fruits, such as apricots and bitter almonds.[1][2] While its classification can vary
between suppliers, it is generally considered hazardous. The primary concern is its potential to
release hydrogen cyanide upon hydrolysis, which can occur under certain conditions.[3]

Most safety data sheets (SDS) classify amygdalin as harmful if swallowed (Acute Toxicity,
Category 4).[4][5][€] Ingestion can lead to symptoms of cyanide poisoning, which in mild cases
include difficulty breathing, weakness, and lightheadedness.[7] Severe toxicity can result in
seizures, cardiovascular collapse, and can be fatal.[7]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is crucial for minimizing exposure during the handling of
amygdalin. The following table summarizes the recommended equipment based on standard
laboratory procedures.
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Scenario Required PPE

Specifications and Best
Practices

Routine Handling (e.g., » Eye/Face Protections Hand

weighing, preparing solutions) Protections Body Protection

Eye/Face Protection: Wear
chemical safety goggles with
side shields conforming to
OSHA's 29 CFR 1910.133 or
European Standard EN166.[6]
[8]Hand Protection: Wear
chemical-resistant gloves (e.g.,
nitrile rubber) tested according
to EN 374.[4] Breakthrough
time and glove thickness
should be appropriate for the
duration of the task. Always
inspect gloves before
use.Body Protection: A
standard laboratory coat is

required.[9]

Operations with High « All PPE for Routine Handlinge

Dust/Aerosol Potential Respiratory Protection

Respiratory Protection: Use an
approved and certified dust
respirator if user operations
generate dust or aerosols.[9]
Ensure proper fit and training
on respirator use. All such
work should be performed in a
chemical fume hood or with

local exhaust ventilation.[9][10]

« All PPE for High Dust

Accidental Spill Cleanup ] ] )
Potentiale Impervious Clothing

Impervious Clothing: Wear
impervious clothing to prevent
skin contact.[10] For large
spills, a full suit may be

necessary.[9]

Safe Handling and Storage Protocol

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.fishersci.com/store/msds?partNumber=AAJ6147206&productDescription=D-AMYGDALIN+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC104730050&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-5500-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzY1NTh8YXBwbGljYXRpb24vcGRmfGMyVmpkWEpwZEhsRVlYUmhjMmhsWlhSekwyaGxNaTlvTmpjdk9UQXdNakUyT1RjMk1UZ3lNaTV3WkdZfGU2NGYwYzgzZWUxMzNjNWJjMzkzOTExNTFhMGRmMzk3NGM3MzU0YWI4NDkxZGRiZTA5MzY5OGI3NzFmODc4ZTQ
https://www.spectrumchemical.com/media/sds/A3834_MSDS.pdf
https://www.spectrumchemical.com/media/sds/A3834_MSDS.pdf
https://www.spectrumchemical.com/media/sds/A3834_MSDS.pdf
https://test.hoelzel-biotech.com/media/import/pdf_sds/AbMole/M3972-20mg__SDS.pdf
https://test.hoelzel-biotech.com/media/import/pdf_sds/AbMole/M3972-20mg__SDS.pdf
https://www.spectrumchemical.com/media/sds/A3834_MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666031?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Engineering Controls:
e Always handle amygdalin in a well-ventilated area.[10]

o Use a chemical fume hood or other local exhaust ventilation when handling the solid powder
to minimize dust inhalation.[5][9]

o Ensure that a safety shower and an eyewash station are readily accessible.[10]
Procedural Steps for Handling:

e Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the
workspace by covering surfaces with absorbent, disposable bench paper.

» Weighing: Conduct weighing of solid amygdalin within a chemical fume hood or a ventilated
balance enclosure to control dust.

e Solution Preparation: When dissolving amygdalin, add the solid to the solvent slowly to
avoid splashing.

» Post-Handling: After handling, wash hands and any exposed skin thoroughly.[5][6] Do not
eat, drink, or smoke in the laboratory area.[5]

Storage:
e Store containers in a cool, dry, and well-ventilated place.[4][10]
o Keep containers tightly sealed.[10]

 Recommended storage temperatures vary by supplier, ranging from 2-8°C to -20°C.[4][10]
Always consult the supplier-specific SDS.

o Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[6][8]

Accidental Release and Disposal Plan

Spill Cleanup Procedure:
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o Evacuate: Evacuate non-essential personnel from the immediate area.
o Ventilate: Ensure the area is well-ventilated.

o Contain: Wearing appropriate PPE (see table above), cover the spill with an inert absorbent
material.

o Collect: Carefully sweep or scoop the material into a suitable, labeled container for disposal.
[6][8] Avoid generating dust.

o Decontaminate: Clean the spill area thoroughly with soap and water.
Disposal Plan:

» All amygdalin waste, including contaminated materials, must be disposed of as hazardous
chemical waste.

» Dispose of contents and containers in accordance with local, state, and federal regulations at
an approved waste disposal plant.[5][6]

e Do not allow the product to enter drains or waterways.[10][11]

Quantitative Safety Data

The following table summarizes key quantitative safety data for amygdalin.

Parameter Value Reference
Acute Oral Toxicity (LD50) 405 mg/kg (Rat) [O1[11]
Acute Oral Toxicity (LD50) 443 mg/kg (Mouse) [9]

Melting Point 223-226 °C [11]
Solubility in Water 50 g/L [11]
Recommended Storage Temp.  2-8 °C or -20°C [4][10]

Visual Workflow Guides
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The following diagrams illustrate key safety and decision-making processes for handling

amygdalin.

1. Preparation

Start: Receive Amygdalin

:

Conduct Risk Assessment

:

Select Appropriate PPE

:

Prepare Work Area
(Fume Hood, Bench Cover)

2. Handling
Y

Weigh Solid Amygdalin
(in ventilated enclosure)

:

Prepare Solution

:

Perform Experiment

3. Cleanupv& Disposal

Decontaminate Equipment
& Work Surfaces

:

Collect Waste

(Solid, Liquid, Contaminated PPE)

:

Dispose of Waste via
Approved Channels

:

End: Procedure Complete

© 2025 BenchChem. All rights reserved. 5/7

Tech Support


https://www.benchchem.com/product/b1666031?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666031?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page
Caption: Workflow for the safe handling of amygdalin from receipt to disposal.

Caption: Decision tree for selecting appropriate PPE when handling amygdalin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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